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Compound of Interest

4-Chloro-2-methoxy-3-
Compound Name:
nitropyridine

Cat. No.: B1426200

4-Chloro-2-methoxy-3-nitropyridine is a substituted pyridine derivative that serves as a
versatile building block in modern organic synthesis. Its unique arrangement of functional
groups—a nucleophilically displaceable chlorine atom, an electron-donating methoxy group,
and a powerful electron-withdrawing nitro group—creates a highly activated and regioselective
scaffold for constructing more complex molecules.

Understanding its fundamental properties is the bedrock of its effective utilization in any
research or development setting. The key physicochemical data are summarized below.

Property Value Source(s)
Molecular Formula CeHsCIN20s3 [1]
Molecular Weight 188.57 g/mol [11[2][3]
CAS Number 934180-48-0 [1][2]114]
Appearance White to off-white solid [4115]

4-chloro-2-methoxy-3-
IUPAC Name ) o N/A
nitropyridine

Topological Polar Surface Area

65.26 A2 [1]
(TPSA)

logP 1.65 [1]
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Below is the two-dimensional structure of the molecule, which is fundamental to understanding
its reactivity.

Caption: 2D structure of 4-Chloro-2-methoxy-3-nitropyridine.

Synthesis Protocol and Mechanistic Rationale

The reliable synthesis of 4-Chloro-2-methoxy-3-nitropyridine is critical for its application. A
common and effective laboratory-scale synthesis involves the methylation of its precursor, 4-
chloro-2-hydroxy-3-nitropyridine.[4]

Expertise in Action: Why this Route?

This synthetic route is favored for its straightforward nature and use of readily available
reagents. The starting material, a hydroxypyridine, possesses an acidic proton on the hydroxyl
group. The reaction proceeds via a nucleophilic substitution where the deprotonated hydroxyl
group attacks the methylating agent. Using a base like sodium carbonate is a self-validating
choice; it is strong enough to deprotonate the hydroxypyridine, driving the reaction forward, but
mild enough to prevent unwanted side reactions. lodomethane is a highly effective methylating
agent due to the excellent leaving group ability of the iodide ion.

Detailed Step-by-Step Synthesis Protocol

o Reagents & Materials:

o

4-chloro-2-hydroxy-3-nitropyridine

o lodomethane (CHsl)

o Sodium Carbonate (Na2CO3)

o Toluene

o Diatomaceous earth (Celite)

o Ethyl acetate

o Heptane
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o Standard laboratory glassware, heating mantle, stirring apparatus, filtration setup, and
rotary evaporator.

e Procedure:

o To a suspension of 4-chloro-2-hydroxy-3-nitropyridine (1.0 eq) in a suitable reaction
vessel, slowly add iodomethane (2.0 eq).[4]

o Heat the reaction mixture with vigorous stirring to 85°C for approximately 3.5 hours.[4]
Monitoring the reaction by TLC is advised to ensure completion.

o Prepare a solution of sodium carbonate (1.0 eq) in toluene and add it to the reaction
system. Continue heating.[4]

o After the reaction is complete, cool the mixture to room temperature.

o Filter the mixture through a pad of diatomaceous earth to remove inorganic salts. Wash
the solid filter cake with additional toluene.[4]

o Combine the filtrate and washings and concentrate the solution under reduced pressure
using a rotary evaporator to remove the toluene.[4]

o The resulting crude product should be purified by silica gel column chromatography. A
typical eluent system is a 1:9 (v/v) mixture of ethyl acetate and heptane.[4]

o Collect the fractions containing the desired product (identified by TLC) and concentrate
under reduced pressure to yield 4-chloro-2-methoxy-3-nitropyridine as a white solid.[4]
The reported yield for this procedure is approximately 64%.[4]

Synthesis Workflow Diagram
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Caption: Laboratory synthesis workflow for 4-Chloro-2-methoxy-3-nitropyridine.
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Reactivity and Strategic Applications in Drug
Development

The synthetic utility of 4-Chloro-2-methoxy-3-nitropyridine stems from the specific electronic
properties conferred by its substituents.

e Nucleophilic Aromatic Substitution (SNAr): The chloro group at the 4-position is the primary
site of reactivity. It is highly activated towards displacement by nucleophiles.

o Authoritative Grounding: The electron-withdrawing effect of the nitro group at the 3-
position and the pyridine ring nitrogen create a significant partial positive charge (6+) at
the C4 carbon. This electron deficiency makes it highly susceptible to attack by
nucleophiles such as amines, thiols, and alcohols. This is a classic example of SNAr
mechanism principles.

e Reduction of the Nitro Group: The nitro group can be readily reduced to an amino group
using standard reducing agents (e.g., H2/Pd, SnClz, Fe/HCI). This transformation is pivotal,
as it unmasks a nucleophilic and basic amino group, opening up a vast array of subsequent
chemical modifications, such as amide bond formation or diazotization.

¢ Role in Drug Discovery: Halogenated and methoxylated heterocyclic compounds are staples
in medicinal chemistry.[6] The chloro group often acts as a key handle for linking molecular
fragments or can be retained in the final molecule to modulate properties like metabolic
stability or receptor binding affinity.[6] The methoxy group can influence solubility and act as
a hydrogen bond acceptor.[6] This compound is a valuable intermediate for building more
complex molecules in the development of new therapeutic agents and crop protection
solutions.[7]

Key Reactivity Sites Diagram

Caption: Key reactivity sites of 4-Chloro-2-methoxy-3-nitropyridine.

Safety, Handling, and Storage

Trustworthiness in science requires a commitment to safety. 4-Chloro-2-methoxy-3-
nitropyridine is a hazardous substance and must be handled with appropriate precautions.
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e Hazard Identification:
o Harmful if swallowed, in contact with skin, or if inhaled.[3]
o Causes skin irritation and serious eye irritation.[3]
o May cause respiratory irritation.[3][8]

 Recommended Precautions for Safe Handling:

o Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[9][10]

o Personal Protective Equipment (PPE): Wear impervious gloves, protective clothing, and
chemical safety glasses or a face shield.[8][9] A dust mask or respirator should be used if
generating dust.[8]

o Hygiene: Wash hands thoroughly after handling.[11] Do not eat, drink, or smoke in the
work area.[9]

o Spills: In case of a spill, clear the area. Use dry clean-up procedures and avoid generating
dust.[9] Collect spilled material in a sealed, labeled container for disposal.[9]

o Storage:
o Store in a cool, dry, and well-ventilated place.[10]
o Keep the container tightly sealed to prevent moisture ingress.[1]

o Itis recommended to store under an inert atmosphere and refrigerated to maintain long-
term product quality.[10]

Conclusion

4-Chloro-2-methoxy-3-nitropyridine is more than just a chemical with a specific molecular
weight. It is a strategically designed synthetic intermediate whose value lies in its predictable
and versatile reactivity. For the medicinal chemist or process scientist, it offers a reliable

starting point for introducing a substituted aminopyridine core, a common motif in biologically
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active compounds. By understanding its synthesis, electronic properties, and handling
requirements, researchers can confidently and safely leverage this compound to accelerate
their research and development goals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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